7-amino-2-ethylpyrido[3,4-e][1,2,4]triazolo[1,5-a]pyrimidin-6(7H)-one

• IUPAC Name: 11-amino-4-ethyl-2,3,5,7,11-pentazatricyclo[7.4.0.02,6]trideca-1(9),3,5,7,12-pentaen-10-one
• InChI: InChI=1S/C10H10N6O/c1-2-8-13-10-12-5-6-7(16(10)14-8)3-4-15(11)9(6)17/h3-5H,2,11H2,1H3
• InChI Key: PFWIZGINWXUCHN-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NN2C3=C(C=NC2=N1)C(=O)N(C=C3)N
• Molecular Formula: C10H10N6O
• Molecular Weight: 230.23 g/mol

Description

7-amino-2-ethylpyrido[3,4-e][1,2,4]triazolo[1,5-a]pyrimidin-6(7H)-one, also known as A-84543, is a pyrimidine derivative that has been studied for its potential therapeutic applications. The compound has been shown to have a unique mechanism of action and has been the subject of extensive research in recent years.

Mechanism of Action

7-amino-2-ethylpyrido[3,4-e][1,2,4]triazolo[1,5-a]pyrimidin-6(7H)-one acts as a positive allosteric modulator of the GABA-A receptor, enhancing the activity of GABA at the receptor site. This results in increased inhibition of neuronal activity and a reduction in anxiety and stress-related behaviors.
Biochemical and Physiological Effects:
In addition to its effects on the GABA-A receptor, 7-amino-2-ethylpyrido[3,4-e][1,2,4]triazolo[1,5-a]pyrimidin-6(7H)-one has been shown to have a number of other biochemical and physiological effects. These include modulation of the release of neurotransmitters such as dopamine and norepinephrine, as well as an increase in the release of endogenous opioids.

Advantages and Limitations for Lab Experiments

One advantage of using 7-amino-2-ethylpyrido[3,4-e][1,2,4]triazolo[1,5-a]pyrimidin-6(7H)-one in lab experiments is its specificity for the alpha-3 subunit of the GABA-A receptor. This allows for more targeted studies of the effects of GABA modulation on anxiety and stress-related behaviors. However, one limitation of using 7-amino-2-ethylpyrido[3,4-e][1,2,4]triazolo[1,5-a]pyrimidin-6(7H)-one is its relatively short half-life, which may limit its efficacy in certain experimental paradigms.

Future Directions

There are a number of potential future directions for research on 7-amino-2-ethylpyrido[3,4-e][1,2,4]triazolo[1,5-a]pyrimidin-6(7H)-one. These include further studies of its effects on neurotransmitter release and the endogenous opioid system, as well as investigations into its potential use as a treatment for other conditions such as addiction and PTSD. Additionally, the development of more stable analogs of 7-amino-2-ethylpyrido[3,4-e][1,2,4]triazolo[1,5-a]pyrimidin-6(7H)-one may allow for more effective use in both lab experiments and clinical applications.

Synthesis Methods

The synthesis of 7-amino-2-ethylpyrido[3,4-e][1,2,4]triazolo[1,5-a]pyrimidin-6(7H)-one involves the reaction of 2-ethylpyridine-3-carboxaldehyde with 5-amino-1,2,4-triazole in the presence of an acid catalyst. The resulting intermediate is then treated with acetic anhydride to yield the final product.

Scientific Research Applications

7-amino-2-ethylpyrido[3,4-e][1,2,4]triazolo[1,5-a]pyrimidin-6(7H)-one has been studied for its potential use as a treatment for a variety of conditions, including pain, anxiety, and depression. The compound has been shown to have a high affinity for the alpha-3 subunit of the GABA-A receptor, which is involved in the regulation of anxiety and stress.